Cas no 851288-57-8 (6-Cyclopropyl-1-Isopropyl-1h-Pyrazolo3,4-BPyridine-4-Carboxylic Acid)

• Product Name: 6-Cyclopropyl-1-Isopropyl-1h-Pyrazolo3,4-BPyridine-4-Carboxylic Acid
• CAS No: 851288-57-8
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• MDL: MFCD06378235
• CID: 1067557
• PubChem ID: 2525992
• Update Time: 2025-11-06

6-Cyclopropyl-1-Isopropyl-1h-Pyrazolo3,4-BPyridine-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyclopropyl-1-isopropyl-1H-pyrazolo-[3,4-b]pyridine-4-carboxylic acid
• 6-cyclopropyl-1-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• FT-0750257
• HMS2752L18
• AB00654673-02
• CS-0224247
• SCHEMBL309746
• MLS000761138
• 6-cyclopropyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 851288-57-8
• SMR000365263
• 1-(1-methylethyl)-6-(cyclopropyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 6-cyclopropyl-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• CHEMBL1496114
• 6-Cyclopropyl-1-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• EN300-11844
• BJB28857
• HMS1728C09
• DTXSID401331171
• AS-39949
• 6-Cyclopropyl-1-(1-methylethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• MFCD06378235
• AKOS000199309
• A937673
• Z56643554
• YZDILIKIHKVAHO-UHFFFAOYSA-N
• BBL030505
• STK352047
• DA-02330
• 6-cyclopropyl-1-isopropylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• 6-Cyclopropyl-1-Isopropyl-1h-Pyrazolo3,4-BPyridine-4-Carboxylic Acid

• MDL： MFCD06378235
• Inchi： 1S/C13H15N3O2/c1-7(2)16-12-10(6-14-16)9(13(17)18)5-11(15-12)8-3-4-8/h5-8H,3-4H2,1-2H3,(H,17,18)
• InChI Key： YZDILIKIHKVAHO-UHFFFAOYSA-N
• SMILES： OC(C1C2C=NN(C(C)C)C=2N=C(C=1)C1CC1)=O

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 412.8±45.0 °C at 760 mmHg
• Flash Point: 203.4±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-Cyclopropyl-1-Isopropyl-1h-Pyrazolo3,4-BPyridine-4-Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 6-Cyclopropyl-1-Isopropyl-1h-Pyrazolo3,4-BPyridine-4-Carboxylic Acid

Introduction to 6-Cyclopropyl-1-Isopropyl-1H-Pyrazolo[3,4-b]Pyridine-4-Carboxylic Acid (CAS No. 851288-57-8)

6-Cyclopropyl-1-Isopropyl-1H-Pyrazolo[3,4-b]Pyridine-4-Carboxylic Acid, identified by its CAS number 851288-57-8, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the pyrazolo[3,4-b]pyridine scaffold, a class of molecules well-documented for their broad spectrum of biological activities. The presence of both cyclopropyl and isopropyl substituents in the pyrazolo[3,4-b]pyridine core introduces steric and electronic modifications that can fine-tune its interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The pyrazolo[3,4-b]pyridine scaffold is a fused bicyclic system consisting of a pyrazole ring connected to a pyridine ring. This structural motif is known to exhibit diverse biological properties, including antimicrobial, anti-inflammatory, anticancer, and antiviral activities. The specific arrangement of the nitrogen atoms in the heterocyclic system allows for multiple hydrogen bonding interactions and hydrophobic contacts with biological targets, which can be exploited to enhance binding affinity and selectivity. In recent years, there has been a surge in interest towards designing novel derivatives of this scaffold to overcome limitations associated with existing drugs and to identify new therapeutic agents.

6-Cyclopropyl-1-Isopropyl-1H-Pyrazolo[3,4-b]Pyridine-4-Carboxylic Acid is particularly noteworthy due to its potential as a building block for more complex molecules. The carboxylic acid functionality at the 4-position provides a handle for further chemical modifications, such as esterification or amidation, which can be tailored to modulate solubility, bioavailability, and metabolic stability. Additionally, the cyclopropyl group is known to enhance binding affinity by introducing rigidity and steric constraints into the molecule, while the isopropyl group can influence electronic properties and prevent unwanted interactions.

In the context of contemporary drug discovery, the development of pyrazolo[3,4-b]pyridine derivatives has been extensively studied for their potential applications in treating various diseases. For instance, recent research has highlighted the role of this scaffold in inhibiting kinases and other enzymes involved in cancer progression. Studies have demonstrated that certain derivatives exhibit potent activity against tyrosine kinases, which are critical targets in oncology. The structural features of 6-Cyclopropyl-1-Isopropyl-1H-Pyrazolo[3,4-b]Pyridine-4-Carboxylic Acid make it an attractive candidate for further investigation in this area.

The synthesis of 6-Cyclopropyl-1-Isopropyl-1H-Pyrazolo[3,4-b]Pyridine-4-Carboxylic Acid involves multi-step organic transformations that typically begin with the condensation of appropriate precursors under controlled conditions. The introduction of the cyclopropyl and isopropyl groups requires careful selection of reagents and catalysts to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient routes to these complex heterocycles, reducing the time and resources required for their preparation.

The pharmacological profile of 6-Cyclopropyl-1-Isopropyl-1H-Pyrazolo[3,4-b]Pyridine-4-Carboxylic Acid has been preliminarily evaluated through in vitro assays. Initial studies suggest that this compound exhibits moderate activity against certain cancer cell lines, indicating its potential as an antitumor agent. Furthermore, its ability to interact with biological targets suggests that it may have therapeutic applications beyond oncology. Detailed pharmacokinetic studies are necessary to assess its absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for evaluating its suitability as a drug candidate.

The versatility of 6-Cyclopropyl-1-Isopropyl-1H-Pyrazolo[3,4-b]Pyridine-4-Carboxylic Acid extends beyond its direct biological activity. Its structural framework allows for facile derivatization into libraries of compounds that can be screened for enhanced potency and selectivity. This approach aligns with modern drug discovery strategies that emphasize structure-based design and high-throughput screening techniques. By leveraging computational methods such as molecular docking and virtual screening, researchers can predict the binding modes of this compound with various biological targets.

The emerging field of computational chemistry has significantly accelerated the process of identifying promising candidates like 6-Cyclopropyl-1-Isopropyl-1H-Pyrazolo[3,4-b]Pyridine-4-Carboxylic Acid. Advanced algorithms can model interactions between molecules and their targets with high accuracy, providing insights into potential mechanisms of action. These computational tools complement traditional experimental approaches by enabling rapid hypothesis generation and validation. As a result, the development pipeline for new drugs has become more streamlined and cost-effective.

The future directions for research on 6-Cyclopropyl-1-Isopropyl-1H-Pyrazolo[3,4-b]Pyridine-4-Carboxylic Acid include optimizing its chemical structure for improved pharmacological properties and exploring its potential in preclinical studies. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into tangible therapeutic benefits. By integrating interdisciplinary approaches, researchers can accelerate the discovery process and bring novel treatments to patients more efficiently.

In summary,6-Cyclopropyl-1 Isopropyl 1H Pyrazolo [ 3 , 4 - b ] Pyridine - 4 - Carboxylic Acid (CAS No . 851288 - 57 - 8 ) represents a structurally fascinating compound with significant potential in medicinal chemistry . Its unique scaffold , combined with its synthetic accessibility , makes it an attractive candidate for further exploration . As research continues to uncover new biological activities and develop innovative synthetic strategies , this compound holds promise as a valuable tool in the quest for novel therapeutics . The ongoing studies underscore the importance of investing in fundamental research to drive advancements in drug discovery and improve human health outcomes .